Cas no 2241140-49-6 (1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide)

• Product Name: 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide
• CAS No: 2241140-49-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5164774
• Update Time: 2025-10-21

1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide
• 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde;hydrobromide
• starbld0047010

• Inchi： 1S/C8H6N2O.BrH/c11-5-7-3-6-4-9-2-1-8(6)10-7;/h1-5,10H;1H
• InChI Key： ZMOSQHBGUDACCE-UHFFFAOYSA-N
• SMILES： Br.O=CC1=CC2C=NC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 45.8

Additional information on 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide

Research Brief on 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide (CAS: 2241140-49-6): Recent Advances and Applications

The compound 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide (CAS: 2241140-49-6) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features that enable diverse pharmacological activities. Recent studies have focused on its potential as a key intermediate in synthesizing novel therapeutic agents targeting various diseases, including cancer, inflammatory disorders, and viral infections.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully utilized 2241140-49-6 to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties compared to existing therapies. The aldehyde functionality at the 2-position proved particularly valuable for structure-activity relationship optimization through reductive amination reactions, yielding compounds with nanomolar inhibitory activity.

In the field of antiviral research, a recent publication in Antiviral Research (2024) highlighted the compound's role in developing novel inhibitors of viral RNA-dependent RNA polymerase. The 1H-pyrrolo[3,2-c]pyridine core structure was found to interact favorably with conserved binding pockets in multiple viral polymerases, while the hydrobromide salt form improved the compound's solubility and bioavailability. These findings suggest potential broad-spectrum antiviral applications, particularly against emerging RNA viruses.

From a synthetic chemistry perspective, advances in the preparation of 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide have been reported. A 2023 Organic Process Research & Development paper described an improved synthetic route with higher yields (78% vs previous 52%) and reduced environmental impact through green chemistry approaches. The new methodology employs catalytic hydrogenation instead of traditional metal-halogen exchange reactions, addressing previous scalability challenges.

Pharmacological characterization studies have revealed interesting properties of this compound. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable blood-brain barrier penetration, suggesting potential CNS applications. Additionally, metabolic stability studies showed reduced cytochrome P450-mediated degradation compared to similar scaffolds, indicating possible advantages in drug development programs.

Current challenges in the field include optimizing the compound's selectivity profile and further improving synthetic accessibility. Several pharmaceutical companies have included derivatives of 2241140-49-6 in their preclinical pipelines, with particular interest in oncology and immunology indications. Future research directions likely will focus on structure-based drug design approaches leveraging the compound's versatile chemical handle for targeted modifications.

In conclusion, 1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde hydrobromide represents a valuable chemical entity with multiple therapeutic applications. Its recent emergence in medicinal chemistry literature underscores its potential as a privileged scaffold for drug discovery. Continued investigation of this compound and its derivatives is expected to yield important clinical candidates in the coming years.